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Compound of Interest

Compound Name:
3-Bromo-4-(chloromethyl)pyridine

Hydrochloride

Cat. No.: B1378163 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Bromo-4-(chloromethyl)pyridine
Hydrochloride

Section 1: Introduction and Compound Profile
3-Bromo-4-(chloromethyl)pyridine Hydrochloride is a heterocyclic organic compound that

serves as a valuable building block in medicinal chemistry and synthetic research. Its

bifunctional nature, featuring both a reactive chloromethyl group and a bromine-substituted

pyridine ring, makes it a versatile intermediate for the synthesis of more complex molecules,

particularly in the development of novel pharmaceutical agents. However, its utility in the

laboratory is matched by significant health hazards that necessitate a comprehensive

understanding and strict adherence to safety protocols.

This guide is designed for researchers, chemists, and drug development professionals,

providing an in-depth overview of the safety and hazards associated with this compound. As a

Senior Application Scientist, the emphasis here is not merely on procedure, but on the causal-

driven logic behind each safety recommendation, ensuring a culture of proactive risk mitigation

in the laboratory. The information herein is synthesized from authoritative safety data sheets

(SDS) and chemical databases to provide a trustworthy and actionable resource.

Compound Identification and Properties:
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Property Value Source

Chemical Name

3-Bromo-4-

(chloromethyl)pyridine

Hydrochloride

CymitQuimica[1]

CAS Number 1418117-80-2 CymitQuimica[1]

Molecular Formula C₆H₆BrCl₂N CymitQuimica[1]

Molecular Weight 242.93 g/mol CymitQuimica[1], PubChem[2]

Physical Form Solid / Powder Sigma-Aldrich[3]

Purity Typically ≥97% CymitQuimica[1]

Section 2: Comprehensive Hazard Assessment
A foundational principle of laboratory safety is the thorough assessment of all potential hazards

before a substance is handled. For research chemicals like 3-Bromo-4-
(chloromethyl)pyridine Hydrochloride, whose toxicological properties may not be fully

investigated, this assessment is critical. The primary hazards are associated with its corrosive

and irritant nature.

GHS Classification and Hazards:

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. Based on available data, this

compound is classified as follows:

Hazard Class Hazard Statement Pictogram Signal Word

Skin

Corrosion/Irritation

H315: Causes skin

irritation.[4]
Warning

Serious Eye

Damage/Irritation

H318: Causes serious

eye damage.[4]
Danger

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation.[4]
Warning
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*Note: Due to the H318 classification, the overarching signal word for this compound is

*Danger.

Toxicological Profile:

Primary Routes of Exposure: The main routes of occupational exposure are inhalation of the

dust, direct contact with the skin, and severe exposure to the eyes.

Skin Irritation: Contact with the skin can cause significant irritation.[4] The causality lies in the

compound's ability to react with moisture and biological macromolecules on the skin surface,

leading to an inflammatory response.

Eye Damage: This is the most severe hazard. The "Causes serious eye damage"

classification indicates a risk of irreversible harm upon contact.[4] The chemical's properties

can lead to rapid corrosion of the corneal epithelium.

Respiratory Irritation: Inhalation of the dust can irritate the mucous membranes and the

upper respiratory tract, leading to symptoms like coughing and shortness of breath.[5]

Section 3: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach to safety, incorporating engineering controls, administrative

procedures, and personal protective equipment (PPE), is essential for mitigating the risks

associated with 3-Bromo-4-(chloromethyl)pyridine Hydrochloride.

Engineering Controls: The First Line of Defense
Engineering controls are designed to remove the hazard at the source, before it can contact

the researcher.

Chemical Fume Hood: All handling of this solid compound, especially weighing and transfers

that can generate dust, must be performed inside a properly operating chemical fume hood.

[6] The rationale is to maintain a controlled airflow that pulls airborne particles away from the

user's breathing zone, preventing inhalation exposure.
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Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[6]

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is the last line of defense and must be selected carefully to provide adequate protection.

Eye Protection: Due to the severe risk of eye damage (H318), standard safety glasses are

insufficient. Chemical splash goggles conforming to EN166 or NIOSH standards are

mandatory to provide a complete seal around the eyes.[6]

Hand Protection: Chemically resistant, impervious gloves (e.g., nitrile) must be worn.[6] It is

crucial to inspect gloves for any defects before use and to practice proper glove removal

techniques to avoid contaminating the skin.

Body Protection: A lab coat or protective work clothing is required to protect against

accidental skin contact.[6] For larger-scale operations, a chemical-resistant apron may be

advisable.

Step-by-Step Safe Handling Workflow (Weighing and
Solution Prep)
This protocol is a self-validating system, where each step is designed to minimize exposure.

Preparation: Before retrieving the compound from storage, ensure the chemical fume hood is

on and the sash is at the appropriate height. Clear the workspace of any unnecessary items.

Don personal protective equipment (goggles, gloves, lab coat).

Tare Container: Place a clean, sealable container (e.g., a vial or round-bottom flask) on the

analytical balance inside the fume hood and tare it. The reason for taring the final container

is to eliminate the need for transfer paper, which can create dust and increase the risk of

spills.

Aliquot Compound: Carefully use a spatula to transfer the desired amount of 3-Bromo-4-
(chloromethyl)pyridine Hydrochloride from the stock bottle to the tared container. Perform

this action slowly and deliberately over the balance to minimize dust generation.
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Seal and Clean: Immediately and securely seal the stock bottle and the container with the

weighed compound. Use a small brush or a wipe lightly dampened with water to clean the

spatula and any residual dust from the balance and surrounding area within the hood.

Solubilization: Add the desired solvent to the container with the compound. This should also

be done inside the fume hood. Once the solid is dissolved, the risk of airborne dust is

eliminated, though it remains a skin and eye irritant in solution.

Decontamination and Disposal: Dispose of the contaminated wipe and any other disposable

materials in a designated hazardous waste container.

Section 4: Emergency Response and First Aid
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First-Aid Measures:
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Exposure Route Protocol Rationale

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids apart.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[7][8]

Rapid and prolonged irrigation

is critical to wash away the

chemical and minimize the

extent of corrosive damage.

Medical evaluation is non-

negotiable.

Skin Contact

Remove all contaminated

clothing immediately. Wash the

affected area with plenty of

soap and water. Seek medical

attention if irritation persists.[6]

This removes the chemical

from the skin to prevent further

irritation or potential

absorption.

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If the person is not

breathing, give artificial

respiration. Seek medical

attention.[7]

This removes the individual

from the source of exposure

and provides necessary

respiratory support.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.[7]

Inducing vomiting can cause

further damage to the

esophagus from the corrosive

material.

Spill and Fire Procedures:

Spill Cleanup: In case of a spill, evacuate unprotected personnel. Wear full PPE, including

respiratory protection if necessary. Avoid creating dust. Moisten the solid material with water

before sweeping it up into a suitable, labeled container for hazardous waste disposal.[5]

Firefighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.

[6] Firefighters must wear full protective gear and a self-contained breathing apparatus
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(SCBA), as thermal decomposition can produce toxic gases like nitrogen oxides, hydrogen

bromide, and hydrogen chloride.[6][7]

Section 5: Workflow Visualization - Risk
Assessment & Response
The following diagram illustrates the logical workflow for safely planning and executing an

experiment with this compound, integrating risk assessment and emergency preparedness.
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Planned Experiment with
3-Bromo-4-(chloromethyl)pyridine HCl

Step 1: Hazard Identification
(Review SDS and Literature)

START

Step 2: Risk Assessment
(Identify Exposure Routes: Skin, Eyes, Inhalation)

Step 3: Implement Control Measures

Engineering Controls:
Chemical Fume Hood

Administrative Controls:
Standard Operating Procedure (SOP)

Personal Protective Equipment (PPE):
Goggles, Gloves, Lab Coat

Step 4: Proceed with Experiment

Controls in Place

Emergency Occurs?

Execute Emergency Protocol
(First Aid, Spill, Fire)

Yes

Complete Experiment,
Decontaminate Workspace, & Dispose of Waste

No

Post-Incident Review

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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